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Compound of Interest

Compound Name: 2-Ethyl-3,5-dimethylpyrazine

Cat. No.: B046722

Essential Safety and Handling Guide for 2-Ethyl-3,5-
dimethylpyrazine

This document provides immediate and essential safety and logistical information for the
handling and disposal of 2-Ethyl-3,5-dimethylpyrazine in a laboratory setting. The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe operational practices.

Hazard Identification and Classification

2-Ethyl-3,5-dimethylpyrazine is classified as a combustible liquid that is harmful if swallowed,
causes skin irritation, and can result in serious eye irritation.[1]

GHS Hazard Statements:

H227: Combustible liquid.[1]

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Quantitative Safety and Physical Data
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The following table summarizes key quantitative data for 2-Ethyl-3,5-dimethylpyrazine.

Property Value Source
Acute Toxicity
Oral LD50 (Rat) 460 mg/kg [3]

Physical Properties

Flash Point 66 °C (150.8 °F) [4][5]
Boiling Point 182 °C (359.6 °F) [41[5]
Density 0.952 - 0.961 g/cm3 at 20°C [6]

Toxicological Data

No-Observed-Adverse-Effect
Level (NOAEL) (90-day rat
study 1)

12.5 mg/kg/day (both sexes)

[3]

No-Observed-Adverse-Effect
Level (NOAEL) (90-day rat
study 2)

17 mg/kg/day (male rats), 18
mg/kg/day (female rats)

[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.
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Category

Item

Standard

Eye/Face Protection

Chemical safety goggles or

eyeglasses with side shields. A’ OSHA 29 CFR 1910.133 or

face shield may be appropriate

in some workplaces.

European Standard EN166

Skin Protection

Chemically resistant gloves
(e.g., Nitrile rubber) and a

standard laboratory coat.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If ventilation is
insufficient or handling outside
a fume hood, a NIOSH-
approved respirator with an
appropriate organic vapor filter

is recommended.

OSHA 29 CFR 1910.134 or
European Standard EN 149

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is crucial for the safe handling of 2-Ethyl-3,5-dimethylpyrazine.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b046722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)

:

Prepare a well-ventilated work area (fume hood)

Handling
y

Retrieve chemical from storage

:

Carefully dispense the required amount

:

Tightly close the container after use

Cleanup g Storage

Decontaminate work surfaces

:

Properly dispose of waste

:

Return chemical to designated storage

:

Remove and dispose of PPE

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Ethyl-3,5-dimethylpyrazine.
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Disposal Plan

Proper disposal of 2-Ethyl-3,5-dimethylpyrazine and contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Key Disposal Steps:

o Waste Segregation: All waste materials containing 2-Ethyl-3,5-dimethylpyrazine, including
contaminated gloves, absorbent materials, and empty containers, must be collected in a
dedicated and clearly labeled hazardous waste container.

o Containerization: Use a suitable, closed, and properly labeled container for the hazardous
waste.

o Disposal Method: Dispose of the waste in accordance with federal, state, and local
regulations.[1] Do not allow the product to enter drains or sewers.[2] Contact a licensed
professional waste disposal service for disposal. Incineration or landfill may be considered
options when recycling is not feasible.[1]
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Waste Generation

Segregate Hazardous Waste

'

Place in Labeled, Closed Container

'

Contact Licensed Waste Disposal Service

'

Dispose per Regulations (e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Ethyl-3,5-dimethylpyrazine waste.

Experimental Protocol: 90-Day Repeated Dose Oral
Toxicity Study in Rodents (Representative)

The following is a representative methodology for a 90-day oral toxicity study, based on OECD
Guideline 408. Two such studies have been conducted on 2-Ethyl-3,5-dimethylpyrazine.[3]

Objective: To determine the potential adverse effects of 2-Ethyl-3,5-dimethylpyrazine
following repeated oral administration for 90 days.

Methodology:
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Test Animals: Healthy, young adult rodents (preferably rats) are used. At least 20 animals (10
male, 10 female) are assigned to each test and control group.

Administration of Test Substance: The test substance is administered orally once daily,
seven days a week, for 90 days. This can be done via gavage, or by mixing it into the diet or
drinking water.

Dose Groups: At least three dose levels and a concurrent control group are used. The dose
levels are selected based on the results of shorter-term dose-ranging studies.

Observations:
o Daily: Clinical observations for signs of toxicity are performed.
o Weekly: Body weight and food/water consumption are measured.

o At Termination: Hematology, clinical biochemistry, and urinalysis are conducted. A
thorough gross necropsy is performed on all animals, and tissues are preserved for
histopathological examination.

Data Analysis: The data are analyzed to determine the nature and incidence of any
treatment-related effects. The No-Observed-Adverse-Effect Level (NOAEL) is determined.
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Animal Acclimation

Group Assignment (Control & Dose Groups)

i
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v

Daily/Weekly Observations Terminal Data Collection (Blood, Urine, Necropsy)

i

Histopathology & Data Analysis
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Caption: Experimental workflow for a representative 90-day oral toxicity study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethyl-3,5-
dimethylpyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046722#personal-protective-equipment-for-handling-
2-ethyl-3-5-dimethylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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